Cas no 1804859-84-4 (3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1804859-84-4
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4872911
• Update Time: 2025-11-06

3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-4-1-3(2-11)7(13(14)15)12-5(4)6(9)10/h1,6H,2,11H2
• InChI Key： IRNWHNUSFZLILV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)N=C(C(=C1)CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine

Introduction to 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine (CAS No. 1804859-84-4)

3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1804859-84-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its aminomethyl, chloro, and difluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The nitropyridine core of 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine is particularly noteworthy due to its ability to interact with biological targets in multiple ways. Nitroaromatic compounds, in general, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a nitro group in this molecule enhances its electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. Additionally, the chloro substituent at the 5-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are crucial for further derivatization.

The difluoromethyl group at the 6-position is another key feature that influences the compound's pharmacological profile. Fluorine atoms are known to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In recent years, fluorinated compounds have been increasingly explored in the development of novel therapeutics due to their ability to improve drug efficacy and reduce off-target effects. The combination of these substituents in 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine suggests a promising candidate for further investigation.

In the context of modern drug discovery, this compound has been studied for its potential applications in treating various diseases. For instance, nitropyridines have shown promise in inhibiting enzymes involved in cancer progression. The aminomethyl group provides a handle for further functionalization, allowing researchers to attach other bioactive moieties or linkers that could enhance target specificity. This versatility makes 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine a valuable building block for designing novel small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening of compounds like 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine for their biological activity. These techniques allow researchers to predict binding interactions with potential targets, such as kinases or transcription factors, with high accuracy. By leveraging these tools, scientists can optimize the structure of this compound to improve its pharmacological properties and reduce potential side effects.

The synthesis of 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic strategies include nucleophilic aromatic substitution (SNAr), nitration reactions, and protection-deprotection steps to introduce the desired functional groups at specific positions. The use of advanced catalytic systems has also improved the efficiency and selectivity of these reactions, enabling the scalable production of complex molecules like this one.

In addition to its pharmaceutical applications, 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine has potential uses in agrochemicals and material science. Its unique structural motifs make it a suitable candidate for developing novel pesticides or specialty chemicals with enhanced performance characteristics. Furthermore, fluorinated nitroaromatic compounds are being explored for their roles in advanced materials, such as liquid crystals and organic electronics.

The growing interest in fluorinated compounds stems from their ability to modulate physicochemical properties like lipophilicity and solubility. These attributes are critical for determining drug absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. By incorporating fluorine atoms into molecular structures like 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine, researchers can fine-tune these properties to achieve optimal therapeutic outcomes.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced biological activity or improved pharmacokinetic profiles. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying key structural features responsible for observed biological effects. Additionally, preclinical studies will be essential to evaluate the safety and efficacy of novel derivatives before they can be considered for clinical development.

The role of computational methods in drug discovery cannot be overstated. Machine learning algorithms and artificial intelligence (AI) are increasingly being used to predict molecular properties and identify promising candidates like 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine based on large datasets of known bioactive compounds. These tools can accelerate the process of identifying new leads and optimizing their properties, ultimately reducing the time and cost associated with drug development.

In conclusion,3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine (CAS No. 1804859-84-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases. As advancements in synthetic chemistry, computational modeling, and AI continue to evolve,this molecule will likely remain at the forefront of drug discovery efforts aimed at improving human health.